(1R,2S)-2-Fluorocyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2S)-2-fluorocyclopropane-1-carboxylic acid
• InChI: InChI=1S/C4H5FO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)/t2-,3-/m0/s1
• InChI Key: HZQKMZGKYVDMCT-HRFVKAFMSA-N
• Canonical SMILES: C1C(C1F)C(=O)O
• Isomeric SMILES: C1[C@@H]([C@H]1F)C(=O)O
• Molecular Formula: C4H5FO2
• DSSTOX Substance ID: DTXSID40674244
• Molecular Weight: 104.08 g/mol
• CAS RN: 167073-08-7, 130340-04-4

Description

The compound “(1R,2S)-2-Fluorocyclopropane-1-carboxylic acid” is an organic compound. The “1R,2S” notation indicates the stereochemistry of the molecule, which refers to the spatial arrangement of the atoms. The “2-Fluorocyclopropane-1-carboxylic acid” part describes the functional groups and structure of the molecule.

Synthesis Analysis

The synthesis of a compound like this would likely involve the introduction of a fluorine atom into a cyclopropane ring, followed by the addition of a carboxylic acid group. The exact methods would depend on the starting materials and the specific synthetic route chosen.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) and X-ray crystallography. The absolute configuration (R or S) can be determined using these techniques in combination with the Cahn-Ingold-Prelog rules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reaction conditions and the other reactants present. As a carboxylic acid, it could participate in reactions such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These can be determined experimentally or predicted based on the compound’s structure.

Scientific Research Applications

• Specific Scientific Field : Pharmaceuticals
• Summary of the Application : “(1R,2S)-2-Fluorocyclopropane-1-carboxylic acid” is used in the synthesis of pharmaceuticals. It’s a key structural feature of certain drug molecules, largely responsible for their desired anti-viral activity.
• Methods of Application or Experimental Procedures : The compound is used in the asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA) by alkylation/cyclization of a newly designed axially chiral Ni (II) complex of glycine Schiff base.
• Results or Outcomes : The operational ease of all transformations coupled with excellent yields, stereochemical outcome, and reliable scalability bodes well for widespread application of this method for practical preparation of the target tailor-made α-amino acid (1R,2S)-vinyl-ACCA of high pharmaceutical importance.

Safety And Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. This information is typically provided in a material safety data sheet (MSDS). It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on a compound like this could involve exploring its potential uses, such as in the synthesis of pharmaceuticals or materials, or studying its reactivity to discover new reactions.